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Compound of Interest

Compound Name: BI-7273

Cat. No.: B606094 Get Quote

Application Notes and Protocols: BI-7273
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of BI-7273, a potent and selective dual inhibitor of the bromodomains of BRD7 and

BRD9. Adherence to these guidelines is crucial for ensuring the stability, activity, and

reproducibility of experimental results.

Introduction
BI-7273 is a valuable chemical probe for studying the biological roles of BRD7 and BRD9,

which are components of the mammalian SWI/SNF chromatin remodeling complex.[1][2][3] It

exhibits high affinity for BRD9 (IC50 = 19 nM) and BRD7 (IC50 = 117 nM) and demonstrates

excellent selectivity over the BET family of bromodomains.[1][2][3] Given its cell permeability

and favorable ADME profile, BI-7273 is suitable for both in vitro and in vivo studies.[1][2][4]

Physicochemical Properties
A summary of the key physicochemical properties of BI-7273 is presented in the table below.
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Property Value Reference

Molecular Formula C₂₀H₂₃N₃O₃ [5][6]

Molecular Weight 353.4 g/mol [6]

CAS Number 1883429-21-7 [5][6]

Appearance Crystalline solid [6]

Solubility Data
The solubility of BI-7273 in various common laboratory solvents is crucial for the preparation of

stock solutions. It is important to note that solubility can be affected by factors such as

temperature, pH, and the purity of the solvent. The use of fresh, high-purity solvents is highly

recommended.

Solvent Solubility Reference

DMSO 0.1 mg/mL to 70 mg/mL [6][7][8][9]

Ethanol 0.2 mg/mL to 62 mg/mL [6][7]

PBS (pH 7.2) 0.1 mg/mL [6]

Water Insoluble [7]

Note: Some suppliers suggest that using fresh, anhydrous DMSO is important, as moisture can

reduce the solubility of the compound.[8][9] For some concentrations in DMSO, ultrasonic

assistance may be necessary to achieve full dissolution.[8]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of BI-7273 in DMSO.

Materials:

BI-7273 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of BI-7273 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents the condensation of moisture

onto the compound.

Weighing: Accurately weigh the desired amount of BI-7273 powder in a sterile vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.534 mg of BI-7273.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

BI-7273 powder. For a 10 mM solution, add 1 mL of DMSO for every 3.534 mg of compound.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, brief sonication (5-10 minutes) in a water bath

sonicator may be applied. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Proper storage of both the solid compound and its stock solutions is essential to maintain its

chemical integrity and biological activity.
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Form
Storage
Temperature

Duration Reference

Solid (Lyophilized) -20°C ≥ 4 years [5][6]

Stock Solution in

DMSO
-20°C 1 month to 1 year [7][9]

Stock Solution in

DMSO
-80°C 1 to 2 years [8][9]

Recommendations:

Store the solid compound in a desiccator at -20°C.[7]

For short-term storage (days to weeks), stock solutions can be kept at 4°C.[5]

For long-term storage, aliquoting and storing at -20°C or -80°C is recommended to minimize

degradation from repeated freeze-thaw cycles.[7][9]

Signaling Pathway and Experimental Workflow
BI-7273 acts by inhibiting the acetyl-lysine reader function of the bromodomains of BRD7 and

BRD9, which are subunits of the SWI/SNF chromatin remodeling complex. This inhibition can

impact gene transcription.
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BI-7273 Mechanism of Action
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Caption: BI-7273 inhibits BRD7/9, disrupting chromatin remodeling and gene transcription.

The following diagram illustrates a typical experimental workflow for preparing and using a BI-
7273 stock solution.
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BI-7273 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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